Cas no 2228800-49-3 (tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228800-49-3
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 5978551
• PubChem ID: 165656920
• Update Time: 2025-06-09

tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(2,5-difluorophenyl)-2-oxoethyl]-N-methylcarbamate
• 2228800-49-3
• EN300-1899995

• Inchi： 1S/C14H17F2NO3/c1-14(2,3)20-13(19)17(4)12(8-18)10-7-9(15)5-6-11(10)16/h5-8,12H,1-4H3
• InChI Key： HNHDQYDAOFCHTL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C=O)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate

Introduction to Tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228800-49-3)

Tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228800-49-3, belongs to the class of carbamates and exhibits promising characteristics that make it a valuable candidate for further research and development in medicinal applications.

The molecular structure of Tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a 2-oxoethyl chain and a 2,5-difluorophenyl ring. This arrangement imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and biologists alike. The presence of fluorine atoms in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles of drugs. The substitution of hydrogen atoms with fluorine atoms can lead to increased binding affinity, reduced metabolic degradation, and enhanced bioavailability. Tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate exemplifies this trend, as its fluorinated aromatic ring likely contributes to its stability and reactivity under various conditions.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Carbamates have a long history of use in pharmaceuticals, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The tert-butyl group provides a stable carbamate backbone, while the 2-oxoethyl chain introduces functionality that can be further modified to target specific biological pathways.

Recent studies have highlighted the role of fluorinated carbamates in modulating enzyme activity and receptor binding. For instance, researchers have explored derivatives of carbamates as inhibitors or activators of enzymes involved in metabolic disorders and inflammatory diseases. The structural features of Tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate suggest that it could serve as a versatile scaffold for designing such compounds.

The synthesis of Tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic ring typically requires specialized methodologies, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications.

From a computational chemistry perspective, the molecular properties of Tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate can be modeled using advanced software tools to predict its behavior in biological systems. Techniques such as molecular dynamics simulations and quantum mechanical calculations help researchers understand how the compound interacts with biological targets at the atomic level. This information is crucial for optimizing its pharmacological properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, fluorinated carbamates have been investigated for their herbicidal and pesticidal properties. The stability and reactivity offered by the fluorine atoms make these compounds effective at lower concentrations compared to their non-fluorinated counterparts.

In conclusion, Tert-butyl N-1-(2,5-difluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228800-49-3) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and development. Its unique structural features and promising biological activities position it as a key compound for future research in medicinal chemistry. As scientists continue to explore new methodologies for incorporating fluorine into drug molecules, compounds like this one will play an increasingly important role in shaping the next generation of therapeutic agents.